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Compound of Interest

Compound Name: Carbutamide-d9

Cat. No.: B588138

Essential Safety and Handling Guide for
Carbutamide-d9

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of Carbutamide-d9, ensuring laboratory safety and
procedural accuracy.

Carbutamide-d9, a deuterated analog of the first-generation sulfonylurea, Carbutamide, is a
critical component in metabolic and pharmacokinetic research.[1][2] While offering significant
advantages in drug development studies, its handling necessitates stringent safety protocols to
mitigate potential hazards. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to support your research endeavors.

Hazard Identification and Personal Protective
Equipment (PPE)

Carbutamide is classified as a hazardous substance that can cause skin irritation, serious eye
irritation, and respiratory irritation.[3] Therefore, the use of appropriate personal protective
equipment is mandatory to ensure the safety of laboratory personnel.

Recommended Personal Protective Equipment (PPE) for Handling Carbutamide-d9:
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PPE Category

Item

Specification

Rationale

Hand Protection

Chemical-resistant

gloves

Nitrile or latex,

powder-free

To prevent skin
contact and

absorption.

Body Protection

Laboratory coat

Long-sleeved, fully

closed

To protect skin and
personal clothing from

contamination.

Eye and Face

Safety glasses with

side shields or

ANSI Z87.1 certified

To protect eyes from

splashes and airborne

Protection )
goggles particles.
Recommended when

Face shield there is a significant

risk of splashing.

Respiratory Protection

NIOSH-approved

respirator

N95 or higher

Required when
handling the powder
outside of a ventilated
enclosure to prevent

inhalation.

Safe Handling and Operational Procedures

Adherence to proper handling procedures is crucial to minimize exposure and maintain a safe

laboratory environment.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace by ensuring it is clean, uncluttered, and within a certified chemical fume hood or

other ventilated enclosure.

e Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Carbutamide-d9

within a chemical fume hood to prevent the generation and inhalation of dust.
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e Solution Preparation: When dissolving Carbutamide-d9, add the solvent slowly to the solid
to avoid splashing. Carbutamide is soluble in DMSO and dimethylformamide.[4]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all surfaces and equipment used.
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Click to download full resolution via product page
Carbutamide-d9 Safe Handling Workflow

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.
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Storage and Disposal

Proper storage and disposal are essential to prevent contamination and ensure environmental
safety.

Storage: Store Carbutamide-d9 in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials.

Disposal Plan: Dispose of Carbutamide-d9 and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations.[3] It is recommended to
consult with your institution's environmental health and safety (EHS) department for specific
guidance.

Disposal Workflow:

Unused or Waste Carbutamide-d9

Segregate as Chemical Waste

'

Label Waste Container Clearly

'

Store in a Designated, Secure Area

'

Consult Institutional EHS for Pickup

Dispose via Approved Hazardous Waste Vendor
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Carbutamide-d9 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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